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Compound of Interest

Compound Name: 2-Hydroxy-2-methylpropiophenone

Cat. No.: B179518

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of 2-Hydroxy-2-
methylpropiophenone, a commonly used photoinitiator. Adherence to these procedures is
critical for protecting laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be aware of the hazards associated
with 2-Hydroxy-2-methylpropiophenone. This substance is harmful if swallowed, causes skin
and serious eye irritation, and may cause respiratory irritation.[1] Always handle this chemical
in a well-ventilated area and wear appropriate Personal Protective Equipment (PPE).[1][2]

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses with side-shields or goggles. A face shield is recommended if
there is a splash hazard.[2]

o Hand Protection: Chemically resistant gloves, such as nitrile rubber. Gloves must be
inspected before use and disposed of properly after.[2]

» Skin and Body Protection: A lab coat or other protective clothing should be worn. Safety
shoes are also recommended.[1]
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» Respiratory Protection: In case of inadequate ventilation or the generation of dusts or mists,
use a NIOSH-approved respirator.[1][2]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

Minor Spills:
o Evacuate and Ventilate: Ensure the area is well-ventilated.[2]

e Containment: Use an inert absorbent material such as sand, earth, or vermiculite to contain
the spill.[2][3]

o Collection: Carefully sweep or shovel the absorbed material into a suitable, labeled, and
closed container for disposal as hazardous waste.[1][2]

o Decontamination: Wash the spill area thoroughly with soap and water.[2][4]
Major Spills:
o Evacuate: Immediately evacuate all personnel from the affected area.[4]

 Alert: Notify your institution's Environmental Health and Safety (EHS) department and follow
their emergency procedures.

e Secure the Area: Prevent entry into the spill area.

o Professional Cleanup: Only trained personnel with appropriate PPE, including self-contained
breathing apparatus, should manage the cleanup of large spills.[1][4]

Step-by-Step Disposal Procedure

Improper disposal of 2-Hydroxy-2-methylpropiophenone is prohibited. Never dispose of this
chemical down the drain or in regular trash.[2][5] All chemical waste must be managed in
accordance with local, state, and federal regulations.[4]
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o Waste Collection:

o Collect waste 2-Hydroxy-2-methylpropiophenone, including any contaminated materials
from spills, in a designated, chemically compatible, and leak-proof container.[5]

o The container must be kept closed except when adding waste.[2][6]

o Do not mix with other incompatible wastes. Specifically, keep away from strong oxidizing
agents.[1][7]

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
Hydroxy-2-methylpropiophenone".[6]

o Include the date when the first waste was added to the container.[8]
e Storage:

o Store the waste container in a designated satellite accumulation area (SAA) at or near the
point of generation.[5][8]

o The storage area should be cool, dry, and well-ventilated.[1]
o Ensure secondary containment is in place to prevent spills from reaching drains.[5][8]
e Disposal Request:

o Once the container is full or waste has been accumulated for the maximum allowed time
(typically six to twelve months depending on institutional and EPA regulations), contact
your institution's EHS department to arrange for pickup and disposal.[5][8][9]

o Disposal must be carried out by a licensed professional waste disposal service.[4] The
recommended disposal method is incineration in a chemical incinerator equipped with an
afterburner and scrubber.[1][4]

Quantitative Data Summary
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The following table summarizes key quantitative data for 2-Hydroxy-2-methylpropiophenone,
providing a quick reference for safety and handling.

Property Value Reference
Molecular Formula C10H1202 [2]
Molecular Weight 164.20 g/mol [2]
Appearance Colorless to yellowish liquid [71[10]
Boiling Point 102 - 103 °C at 5 hPa [7]
Melting Point 4°C [7]
Flash Point 122 °C (closed cup) [71[11]
Density 1.077 g/lcm3 at 25 °C [7]
Water Solubility 13.3 g/lLat 20 °C [7]
Vapor Pressure 0.01 hPa at 25 °C [7]
Acute Toxicity (Oral, Rat LD50) 1694 mg/kg [7]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-Hydroxy-2-
methylpropiophenone, from waste generation to final disposal.
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Figure 1. Disposal Workflow for 2-Hydroxy-2-methylpropiophenone

Click to download full resolution via product page

Caption: Disposal Workflow for 2-Hydroxy-2-methylpropiophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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